Cas no 1337622-77-1 (2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol)
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
- EN300-1914413
- 4-((2S)PYRROLIDIN-2-YL)-2-BROMO-6-METHOXYPHENOL
- 1337622-77-1
- 1213127-65-1
-
- Inchi: 1S/C11H14BrNO2/c1-15-10-6-7(5-8(12)11(10)14)9-3-2-4-13-9/h5-6,9,13-14H,2-4H2,1H3
- InChI Key: BPVXIFBTQOITGB-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1)C1CCCN1)OC)O
Computed Properties
- Exact Mass: 271.02079g/mol
- Monoisotopic Mass: 271.02079g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.5Ų
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1914413-1g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 1g |
$943.0 | 2023-09-17 | ||
| Enamine | EN300-1914413-5g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 5g |
$2732.0 | 2023-09-17 | ||
| Enamine | EN300-1914413-10g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 10g |
$4052.0 | 2023-09-17 | ||
| Enamine | EN300-1914413-0.05g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 0.05g |
$792.0 | 2023-09-17 | ||
| Enamine | EN300-1914413-0.1g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 0.1g |
$829.0 | 2023-09-17 | ||
| Enamine | EN300-1914413-0.25g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 0.25g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1914413-0.5g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 0.5g |
$905.0 | 2023-09-17 | ||
| Enamine | EN300-1914413-1.0g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 1g |
$943.0 | 2023-05-24 | ||
| Enamine | EN300-1914413-2.5g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 2.5g |
$1848.0 | 2023-09-17 | ||
| Enamine | EN300-1914413-5.0g |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol |
1337622-77-1 | 5g |
$2732.0 | 2023-05-24 |
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol
Introduction to 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol (CAS No. 1337622-77-1)
2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 1337622-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of phenolic derivatives, characterized by its bromine substituent, methoxy group, and a pyrrolidine moiety linked to the aromatic ring. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.
The bromine atom at the 2-position of the phenol ring introduces a high reactivity, making 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol a valuable intermediate in synthetic chemistry. This reactivity allows for various functionalization strategies, enabling the construction of more complex molecular architectures. The methoxy group at the 6-position provides electronic stability and influences the overall pharmacokinetic properties of the compound. Additionally, the pyrrolidin-2-yl substituent enhances solubility and bioavailability, which are critical factors in pharmaceutical design.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol has emerged as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Its structural motif is particularly relevant in the development of compounds that modulate enzyme activity, receptor binding, and cellular signaling processes.
One of the most compelling aspects of 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol is its potential application in oncology research. Studies have demonstrated that phenolic derivatives can exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The presence of both bromine and pyrrolidine substituents enhances binding affinity to target proteins, making this compound a promising scaffold for further derivatization. Researchers have reported preliminary findings suggesting that analogs of 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol show significant promise in preclinical models of solid tumors.
Furthermore, the compound has shown potential in anti-inflammatory applications. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. The structural features of 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol allow it to interact with inflammatory pathways by modulating key transcription factors and cytokines. Recent publications highlight its ability to inhibit NFκB activation, a critical event in inflammatory responses.
The synthesis of 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly sensitive and must be conducted under inert atmospheres to prevent unwanted side reactions. The methylation process follows, where the methoxy group is introduced at the 6-position of the phenol ring. Finally, the pyrrolidine moiety is coupled to the aromatic ring through nucleophilic substitution or other coupling strategies.
In terms of pharmacological activity, 2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol exhibits notable properties that make it an attractive candidate for drug development. Its solubility profile allows for easy formulation into oral or injectable dosages, while its metabolic stability ensures prolonged half-life in vivo. Preliminary toxicology studies indicate that this compound is well-tolerated at therapeutic doses, though further investigation is needed to fully assess its safety profile.
The future directions for research on 2-bromo-6-methoxy-4-(pyrrolidin-2-yI)phenol are vast and exciting. One area of focus is the development of libraries of derivatives with modified substitution patterns to optimize pharmacological properties. Computational modeling techniques are being employed to predict binding affinities and identify promising analogs for experimental validation.
Another promising avenue is the exploration of 2-bromo-*6-*methoxy-*4-*(pyrrolidin-*Z*-yl)phenol as a prodrug or co-administered therapeutic agent. By leveraging its structural versatility, researchers aim to design compounds that release active species at specific sites within the body, thereby enhancing treatment efficacy while minimizing systemic exposure.
In conclusion, 3 -bromo - 3 -methoxy - 3 -( py r o l i d i n e - 3 - y l ) p h e n o l CAS N o .13376 22 -77 -1 i s a i m p o r tant compo und with significan t pharma cological promise . Its unique structural features make it a valuable intermediate in drug discovery , with potential applications ranging from oncology to anti-inflammatory therapies . As research continues , further elucidation of its pharmacological profile and synthetic modifications will likely uncover even more innovative uses for this versatile compound . p >
1337622-77-1 (2-bromo-6-methoxy-4-(pyrrolidin-2-yl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)